Cas no 1001500-57-7 (3-isothiocyanato-1,5-dimethyl-1H-pyrazole)

• Product Name: 3-isothiocyanato-1,5-dimethyl-1H-pyrazole
• CAS No: 1001500-57-7
• MF: C₆H₇N₃S
• MW: 153.204879045486
• MDL: MFCD04969724
• CID: 2123190
• PubChem ID: 7017565
• Update Time: 2025-09-25

3-isothiocyanato-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-isothiocyanato-1,5-dimethyl-1H-pyrazole
• AKOS B019555
• ART-CHEM-BB B019555
• 1001500-57-7
• EN300-229472
• DA-16564
• DTXSID501271974
• 3-isothiocyanato-1,5-dimethylpyrazole
• STK349594
• AKOS000309860

• MDL： MFCD04969724
• Inchi： 1S/C6H7N3S/c1-5-3-6(7-4-10)8-9(5)2/h3H,1-2H3
• InChI Key： DJYHJWKHROPPBE-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 153.03606841Da
• Monoisotopic Mass: 153.03606841Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.3Ų